Cas no 1960404-19-6 (1,3-Dioxoisoindolin-2-yl 2-(4-fluorophenyl)acetate)

• Product Name: 1,3-Dioxoisoindolin-2-yl 2-(4-fluorophenyl)acetate
• CAS No: 1960404-19-6
• MF: C₁₆H₁₀FNO₄
• MW: 299.253307819366
• CID: 5086352
• PubChem ID: 163201314
• Update Time: 2025-06-11

1,3-Dioxoisoindolin-2-yl 2-(4-fluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• (1,3-dioxoisoindol-2-yl) 2-(4-fluorophenyl)acetate
• 1960404-19-6
• F71829
• EN300-6514298
• 1,3-Dioxoisoindolin-2-yl 2-(4-fluorophenyl)acetate
• 1,3-dioxoisoindol-2-yl 2-(4-fluorophenyl)acetate
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-fluorophenyl)acetate

• Inchi： 1S/C16H10FNO4/c17-11-7-5-10(6-8-11)9-14(19)22-18-15(20)12-3-1-2-4-13(12)16(18)21/h1-8H,9H2
• InChI Key： XEGMCMDUIYSJBC-UHFFFAOYSA-N
• SMILES： C1(CC(ON2C(=O)C3=C(C2=O)C=CC=C3)=O)=CC=C(F)C=C1

Computed Properties

• Exact Mass: 299.05938596g/mol
• Monoisotopic Mass: 299.05938596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-Dioxoisoindolin-2-yl 2-(4-fluorophenyl)acetate

1,3-Dioxoisoindolin-2-yl 2-(4-fluorophenyl)acetate (CAS No. 1960404-19-6): An Overview of a Promising Compound in Medicinal Chemistry

1,3-Dioxoisoindolin-2-yl 2-(4-fluorophenyl)acetate (CAS No. 1960404-19-6) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

The chemical structure of 1,3-Dioxoisoindolin-2-yl 2-(4-fluorophenyl)acetate is characterized by a central isoindoline core with a dioxo group and a 2-(4-fluorophenyl)acetate substituent. The isoindoline scaffold is known for its versatility in medicinal chemistry, as it can be easily modified to enhance pharmacological properties such as solubility, stability, and bioavailability. The presence of the 4-fluorophenyl group adds further complexity and potential for specific interactions with biological targets.

The synthesis of 1,3-Dioxoisoindolin-2-yl 2-(4-fluorophenyl)acetate has been reported in several studies. One common approach involves the reaction of 2-(4-fluorophenyl)acetic acid with an appropriate isoindoline derivative under suitable conditions. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both academic research and industrial applications.

In terms of biological activities, 1,3-Dioxoisoindolin-2-yl 2-(4-fluorophenyl)acetate has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, it has been evaluated for its ability to modulate protein kinases, which are key targets in cancer therapy. The compound's ability to selectively inhibit these kinases without affecting other cellular processes makes it a valuable candidate for further investigation.

Recent research has also explored the use of 1,3-Dioxoisoindolin-2-yl 2-(4-fluorophenyl)acetate in the treatment of neurodegenerative diseases. Its interaction with specific neurotransmitter receptors has been studied in both in vitro and in vivo models. Preliminary findings suggest that the compound may have neuroprotective effects, potentially slowing down the progression of diseases such as Alzheimer's and Parkinson's. These results highlight the compound's versatility and potential for broad-spectrum therapeutic applications.

The pharmacokinetic properties of 1,3-Dioxoisoindolin-2-yl 2-(4-fluorophenyl)acetate have also been investigated to assess its suitability for drug development. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical studies.

In conclusion, 1,3-Dioxoisoindolin-2-yl 2-(4-fluorophenyl)acetate (CAS No. 1960404-19-6) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and favorable biological activities make it a valuable target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.